N-(1-phenylethylidene)hydroxylamine

• CAS RN: 50314-86-8
• Molecular Formula: C8H9NO
• Molecular Weight: 135.2

Description

“N-(1-phenylethylidene)hydroxylamine” is a chemical compound with the molecular formula C8H9NO. It is also known by other names such as Acetophenone oxime and (NZ)-N-(1-phenylethylidene)hydroxylamine.

Synthesis Analysis

The synthesis of N-(1-phenylethylidene)hydroxylamine and related compounds has been explored in various studies. For instance, one method involves the preparation of N,N-disubstituted hydroxylamines from secondary amines using choline peroxydisulfate, an oxidizing task-specific ionic liquid. This method offers operational simplicity, high selectivity, and green reaction conditions.

Molecular Structure Analysis

The molecular structure of N-(1-phenylethylidene)hydroxylamine can be analyzed using software like Marvin Sketch. This software can display all the details, like molecule name, generated IUPAC name, and SMILES strings of molecules.

Chemical Reactions Analysis

N-(1-phenylethylidene)hydroxylamine can undergo various chemical reactions. For instance, it can be involved in the formation of N,O-bissilylated hydroxylamine, which can yield an iminium ion. Another reaction mechanism resembles that of the Beckmann rearrangement where an O-silylated oxime converts into a nitrilium ion.

Physical And Chemical Properties Analysis

The physical and chemical properties of N-(1-phenylethylidene)hydroxylamine can be determined using various analytical methods. For instance, differential pulse voltammetry (DPV), cyclic voltammetry (CV), and chronoamperometry (CA) can be used for electrochemical analysis.

Future Directions

Future research could focus on the potential applications of N-(1-phenylethylidene)hydroxylamine in various fields. For instance, it could be used in the design of simple organocatalysts for the HSiCl3 enantioselective reduction of (E)-N-(1-phenylethylidene)aniline. Additionally, further studies could explore its potential use in the synthesis of di- and trisubstituted hydroxylamines.

Mechanism of Action

Target of Action

• The primary target of N-(1-phenylethylidene)hydroxylamine is nitrogen-containing compounds . It plays a crucial role in various chemical, agrochemical, and pharmaceutical processes .
• Specifically, it results from the formal condensation of the aldehyde moiety of phenylacetaldehyde with hydroxylamine .

Mode of Action

• N-(1-phenylethylidene)hydroxylamine interacts with its targets through aldoxime formation . This involves the addition of hydroxylamine to the aldehyde group of phenylacetaldehyde, resulting in the oxime compound .

Biochemical Pathways

• The synthesis of N-(1-phenylethylidene)hydroxylamine typically involves the Raschig method , which employs sulfur dioxide as the reductant. However, this method is corrosive and environmentally unfavorable due to the production of (NH4)2SO4 as a by-product .
• An alternative pathway is the plasma-electrochemical cascade pathway (PECP) , which directly synthesizes hydroxylamine from ambient air and water. In the PECP method, plasma treatment of air and water generates nitric acid, which is then selectively electroreduced to hydroxylamine using a bismuth-based catalyst .

Pharmacokinetics

• N-(1-phenylethylidene)hydroxylamine has a molecular formula of C8H9NO and a molecular weight of 135.16 g/mol .
• Its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are not extensively studied. However, its efficient synthesis from simpler feedstock at milder conditions contributes to sustainability in the chemical industry .

Action Environment

• The PECP method’s room-temperature operation contributes to its sustainability .